
Ethyltrichlorosilane: A Versatile Precursor for
Advanced Organosilicon Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyltrichlorosilane

Cat. No.: B093397 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyltrichlorosilane (ETCS), with the chemical formula C₂H₅SiCl₃, is a highly reactive and

versatile organosilicon compound.[1][2] Its structure, featuring a silicon atom bonded to an

ethyl group and three reactive chlorine atoms, makes it an essential building block in

organosilicon chemistry.[2][3] The polarity and reactivity of the silicon-chlorine (Si-Cl) bonds

allow for a wide range of chemical transformations, positioning ETCS as a fundamental

precursor for the synthesis of a diverse array of organosilicon compounds. These compounds

are integral to numerous applications, from the production of silicone polymers and advanced

materials to the development of novel therapeutic agents in medicinal chemistry.[1][4][5][6] This

guide provides a comprehensive overview of the properties, synthesis, reactivity, and

applications of ethyltrichlorosilane, with a focus on its role in creating sophisticated

organosilicon molecules.

Physical and Chemical Properties
Ethyltrichlorosilane is a colorless, fuming liquid with a sharp, pungent odor.[7][8] It is highly

flammable and reacts violently with water, making careful handling imperative.[7][9][10] The key

physical and chemical properties of ethyltrichlorosilane are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₂H₅Cl₃Si [1][11]

Molecular Weight 163.51 g/mol [7][11]

Appearance Colorless fuming liquid [7][8]

Boiling Point
99-101 °C (210-212 °F) at 760

mmHg
[7][9][11]

Melting Point -105.6 °C (-158 °F) [7][10]

Density 1.237 - 1.238 g/mL at 20-25 °C [2][9][11]

Vapor Density (Air=1) 5.6 [7][9]

Flash Point 13.9 °C (57 °F) [7][8]

Refractive Index @ 20°C 1.4260 [11]

Solubility
Reacts violently with water,

steam, and alcohols.[7][10]
[7][10]

Hydrolytic Sensitivity
Reacts rapidly with moisture,

water, and protic solvents.[11]
[11]

Synthesis of Ethyltrichlorosilane
Industrially, organochlorosilanes like ethyltrichlorosilane are primarily produced via the Direct

Process (also known as the Müller-Rochow process).[12] This method involves the reaction of

an alkyl halide with elemental silicon at high temperatures, typically in the presence of a copper

catalyst.[12][13]

For ethyltrichlorosilane, the reaction is:

2 C₂H₅Cl + Si → (C₂H₅)₂SiCl₂ (major product) C₂H₅Cl + Si + HCl → C₂H₅SiCl₃ + H₂ (simplified

representation for trichlorosilane formation)

The process yields a mixture of ethylchlorosilanes, including diethyldichlorosilane,

ethyltrichlorosilane, and other related compounds, which are then separated by fractional

distillation.[14]
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Reactivity and Key Reactions as a Precursor
The synthetic utility of ethyltrichlorosilane is derived from the high reactivity of its three Si-Cl

bonds, which are susceptible to nucleophilic substitution.[3] This allows for the systematic

replacement of chlorine atoms to build a wide variety of molecular architectures.

Hydrolysis and Polycondensation
The most fundamental reaction of ethyltrichlorosilane is its hydrolysis, which occurs rapidly

upon contact with water.[1][7][8] This reaction initially forms ethylsilanetriol (C₂H₅Si(OH)₃), a

highly unstable intermediate. These silanol intermediates readily undergo self-condensation,

eliminating water to form stable siloxane bonds (Si-O-Si), leading to the creation of cross-linked

polysiloxane networks, commonly known as silicones.[14][15]

Ethyltrichlorosilane
(C₂H₅SiCl₃)

+ 3 H₂O
Ethylsilanetriol
(C₂H₅Si(OH)₃)

(Unstable Intermediate)

Hydrolysis

- 3 HCl

Condensation
(-H₂O)

Cross-linked Polysiloxane Network
(Silicone Resin)

Click to download full resolution via product page

Hydrolysis and condensation pathway of Ethyltrichlorosilane.

Alcoholysis (Alkoxylation)
Reacting ethyltrichlorosilane with alcohols (ROH) results in the stepwise substitution of

chloride ions with alkoxy groups (OR), yielding ethylalkoxysilanes. This reaction produces

corrosive hydrogen chloride (HCl) as a byproduct. The resulting ethylalkoxysilanes, such as

ethyltriethoxysilane, are more stable to handle than their chlorosilane counterparts and are

themselves valuable precursors, often used in sol-gel processes.
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Grignard and Organolithium Reactions
The Si-Cl bonds can be readily substituted by various organic moieties through reactions with

organometallic reagents like Grignard (R-MgX) or organolithium (R-Li) reagents. This provides

a powerful and versatile route to form new silicon-carbon bonds, allowing for the synthesis of a

vast range of organosilane compounds with tailored functionalities. The number of chlorine

atoms substituted can be controlled by adjusting the stoichiometry of the organometallic

reagent.

Ethyltrichlorosilane
(C₂H₅SiCl₃)

Ethyl(organo)silanes
(C₂H₅)(R)ₙSiCl₃₋ₙ C-Si Bond Formation

Ethylalkoxysilanes
(C₂H₅Si(OR')₃)

Alkoxylation

Polysiloxanes
([C₂H₅SiO₁.₅]ₙ)

Hydrolysis

Ethylsilane
(C₂H₅SiH₃)

Reduction

+ R-MgX
(Grignard Reagent)

+ R'-OH
(Alcohol)

+ H₂O
(Water)

+ LiAlH₄

(Reducing Agent)

Click to download full resolution via product page

Ethyltrichlorosilane as a central precursor for diverse organosilicon compounds.

Applications of ETCS-Derived Compounds
The versatility of ethyltrichlorosilane as a precursor enables its use across multiple high-

technology sectors.
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Silicone Polymers and Resins: As a trifunctional silane, ETCS is a key cross-linking agent in

the production of silicone resins and elastomers, imparting durability, thermal stability, and

dielectric properties.

Surface Modification: ETCS and its derivatives are widely used as coupling agents to

improve adhesion between organic polymers and inorganic substrates (e.g., glass, metals,

fillers).[1][2] They are also used to create hydrophobic and water-repellent coatings on

surfaces.[11] The ethyl group provides a non-polar, hydrophobic character to the treated

surface.[11]

Microelectronics: In the semiconductor industry, organosilanes derived from precursors like

ETCS are used to form dielectric layers and specialized coatings.[11]

Medicinal Chemistry and Drug Development: The incorporation of silicon into drug

candidates is a strategy used to enhance pharmacological properties.[4][5][16] Replacing a

carbon atom with a silicon atom (a "sila-substitution") can:

Increase Lipophilicity: The silyl group can enhance penetration through cell membranes.[4]

[17]

Alter Metabolic Stability: The Si-C bond is generally stable, but its presence can block or

alter metabolic pathways, potentially increasing a drug's half-life.

Modify Potency and Selectivity: The larger size and different bond angles of silicon

compared to carbon can influence how a molecule binds to its biological target.[4][17]

Organosilicon compounds derived from ETCS can serve as intermediates in the synthesis

of these silicon-containing bioactive molecules.[6]

Experimental Protocols
The following section provides a generalized methodology for a common reaction involving

ethyltrichlorosilane. Caution: Ethyltrichlorosilane is highly reactive and corrosive. All

procedures must be conducted by trained personnel in a well-ventilated fume hood, under

anhydrous conditions, and with appropriate personal protective equipment (PPE).[18][19]
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Generalized Protocol for Synthesis of
Ethyltriethoxysilane (Alcoholysis)
Objective: To synthesize ethyltriethoxysilane from ethyltrichlorosilane and ethanol.

Materials:

Ethyltrichlorosilane (C₂H₅SiCl₃)

Anhydrous Ethanol (C₂H₅OH)

Anhydrous Toluene (or other inert solvent)

Dry Nitrogen or Argon gas

Three-neck round-bottom flask, dropping funnel, condenser, and magnetic stirrer.

A base (e.g., pyridine or triethylamine) to scavenge HCl (optional, but recommended).

Procedure:

Setup: Assemble the reaction apparatus (three-neck flask with stirrer, dropping funnel, and

condenser connected to a gas bubbler) and flame-dry it under a stream of inert gas to

remove all moisture.

Reactant Loading: Charge the flask with anhydrous toluene and the HCl scavenger (if used).

Cool the flask in an ice bath.

Addition of ETCS: Slowly add the desired amount of ethyltrichlorosilane to the stirred

solvent.

Addition of Alcohol: Dissolve a stoichiometric excess (at least 3 equivalents) of anhydrous

ethanol in anhydrous toluene and place it in the dropping funnel. Add the ethanol solution

dropwise to the cooled, stirred ethyltrichlorosilane solution. The reaction is exothermic and

will generate HCl gas. Maintain a slow addition rate to control the temperature and gas

evolution.
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Reaction: After the addition is complete, allow the mixture to slowly warm to room

temperature and then heat to a moderate temperature (e.g., 50-60 °C) for several hours to

ensure the reaction goes to completion.

Workup: Cool the reaction mixture. If a base was used, the hydrochloride salt will precipitate

and can be removed by filtration.

Purification: The solvent and any excess ethanol are removed by distillation. The final

product, ethyltriethoxysilane, is then purified by fractional distillation under reduced pressure.
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Generalized workflow for the synthesis of Ethyltriethoxysilane.
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Safety and Handling
Ethyltrichlorosilane is a hazardous substance that requires strict safety protocols.

Flammability: It is a highly flammable liquid with a low flash point.[7][18] Keep away from

heat, sparks, and open flames. Use explosion-proof equipment.[18]

Reactivity: It reacts violently with water, moisture, steam, and alcohols to produce heat and

toxic, corrosive fumes of hydrogen chloride (HCl).[7][10] It must be handled and stored under

an inert, dry atmosphere.

Corrosivity and Toxicity: ETCS is corrosive and causes severe skin and eye burns upon

contact.[8][19] Inhalation of its vapors is toxic and can cause severe irritation to the

respiratory tract, potentially leading to pulmonary edema.[8][19]

Handling: Always use in a chemical fume hood. Wear appropriate PPE, including chemical-

resistant gloves, splash goggles, a face shield, and a lab coat.[18][19] Ensure emergency

eye wash stations and showers are readily accessible.[19]

Conclusion
Ethyltrichlorosilane is a cornerstone of organosilicon chemistry. Its trifunctional nature

provides a robust platform for synthesizing an extensive range of molecules with precisely

controlled structures and properties. From creating durable, high-performance polymers to

enabling the surface modification of materials and providing new scaffolds for drug discovery,

the applications of ETCS-derived compounds are both broad and critical. A thorough

understanding of its reactivity and handling requirements is essential for safely harnessing its

full potential in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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